1-[(2-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide

• IUPAC Name: 1-[(2-fluorophenyl)methoxy]-3-methyl-4-oxidoquinoxalin-4-ium-2-one
• InChI: InChI=1S/C16H13FN2O3/c1-11-16(20)19(15-9-5-4-8-14(15)18(11)21)22-10-12-6-2-3-7-13(12)17/h2-9H,10H2,1H3
• InChI Key: SMERDLABVRNKGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C2=CC=CC=C2N(C1=O)OCC3=CC=CC=C3F)[O-]
• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol

Description

1-[(2-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide is a useful research compound. Its molecular formula is C16H13FN2O3 and its molecular weight is 300.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 300.09102044 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Pharmacological Applications :

  • Lan et al. (2014) reported the synthesis of a series of 3,4-dihydro-2(1H)-quinolinone derivatives, including a potential sigma-1 receptor antagonist for pain treatment (Lan et al., 2014).
  • Maichrowski et al. (2013) explored the synthesis of over 30 new quinoxaline derivatives from 3-chloro-6-fluoroquinoxalin-2(1H)-one 4-oxide, demonstrating its versatility in producing compounds with potential antimalarial activity (Maichrowski et al., 2013).

• Chemical Properties and Applications :

  • Renault et al. (2017) investigated the photophysical properties of selected quinoxalinones, including their application in the development of a chemoprobe for detecting hydrogen sulfide (Renault et al., 2017).
  • Yang et al. (2012) developed a novel synthesis of quinoxalinone derivatives, finding that some of these compounds are effective aldose reductase inhibitors, potentially useful in treating diabetes (Yang et al., 2012).

• Synthesis Methods and Their Implications :

  • Xu et al. (2019) described an innovative method for the synthesis of fluoroalkoxylated quinoxaline derivatives, highlighting potential applications in histamine-4 receptor synthesis (Xu et al., 2019).
  • Krchňák et al. (2000) reported a solid-phase traceless synthesis of quinoxalinones, showcasing a method that simplifies the production of these compounds (Krchňák et al., 2000).